Cas no 1226622-38-3 (2-Formyl-1-methyl-1h-imidazole-4,5-dicarbonitrile)

• Product Name: 2-Formyl-1-methyl-1h-imidazole-4,5-dicarbonitrile
• CAS No: 1226622-38-3
• MF: C₇H₄N₄O
• MW: 160.132860183716
• CID: 6311610
• PubChem ID: 129881069
• Update Time: 2025-09-28

2-Formyl-1-methyl-1h-imidazole-4,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1226622-38-3
• EN300-7902388
• 2-formyl-1-methyl-1h-imidazole-4,5-dicarbonitrile
• 2-Formyl-1-methyl-1h-imidazole-4,5-dicarbonitrile

• Inchi： 1S/C7H4N4O/c1-11-6(3-9)5(2-8)10-7(11)4-12/h4H,1H3
• InChI Key： JXKAHOFWXYGUTJ-UHFFFAOYSA-N
• SMILES： O=CC1=NC(C#N)=C(C#N)N1C

Computed Properties

• Exact Mass: 160.03851076g/mol
• Monoisotopic Mass: 160.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.5Ų